Cas no 57528-64-0 (3-Amino-N-phenylpropanamide)

3-Amino-N-phenylpropanamide structure
3-Amino-N-phenylpropanamide structure
Product Name:3-Amino-N-phenylpropanamide
CAS No:57528-64-0
MF:C9H12N2O
MW:164.204381942749
CID:1083104
PubChem ID:11652030
Update Time:2025-04-20

3-Amino-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-phenylpropanamide
    • 3-amino-propionanilide
    • N~1~-phenyl-beta-alaninamide(SALTDATA: HCl)
    • N1-PHENYL-BETA-ALANINAMIDE
    • NCGC00340865-01
    • DB-348128
    • AKOS000104493
    • 57528-64-0
    • SCHEMBL4400398
    • N-phenyl-beta-alaninamide
    • AB00705170-03
    • CHEMBL4529767
    • MFCD02094159
    • STK946123
    • VS-09312
    • Propanamide, 3-amino-N-phenyl-
    • Z241054028
    • EN300-76656
    • BBL029584
    • F21144
    • CS-0118553
    • N~1~-phenyl-beta-alaninamide
    • 3-Amino-N-phenyl-propionamide
    • MDL: MFCD02094159
    • Inchi: 1S/C9H12N2O/c10-7-6-9(12)11-8-4-2-1-3-5-8/h1-5H,6-7,10H2,(H,11,12)
    • InChI Key: JNWVYFVCBJPQTO-UHFFFAOYSA-N
    • SMILES: O=C(CCN)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.094963011g/mol
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

3-Amino-N-phenylpropanamide Pricemore >>

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